![molecular formula C31H24Cl2N4O3 B2593946 N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,6-dichlorophenyl)amino)formamide CAS No. 1796891-57-0](/img/structure/B2593946.png)
N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,6-dichlorophenyl)amino)formamide
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Description
N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,6-dichlorophenyl)amino)formamide is a useful research compound. Its molecular formula is C31H24Cl2N4O3 and its molecular weight is 571.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Compounds with complex bicyclic and heterocyclic structures, similar to the one , often undergo studies to understand their synthesis and chemical properties. For example, Stevens et al. (1984) described the synthesis and chemistry of imidazotetrazines, which have shown a broad spectrum of antitumor activity. These compounds are synthesized through interactions involving diazo compounds and isocyanates, leading to derivatives with significant antitumor efficacy (Stevens et al., 1984).
Characterization and Antitumor Activity
Complex heterocyclic compounds have been characterized and evaluated for their potential antitumor activities. The study by Ohkawa et al. (1999) on diaza-bicyclo derivatives as vasopressin V2 receptor antagonists exemplifies the characterization process. They synthesized a series of compounds, showing a high affinity potential for V2 receptors, indicating the therapeutic potential of such structures (Ohkawa et al., 1999).
Potential Therapeutic Applications
The therapeutic potential of similar compounds is often a significant area of interest. For instance, the anticonvulsant properties of enaminones have been explored through the crystal structure analysis, demonstrating the importance of hydrogen bonding in their activity (Kubicki et al., 2000). Additionally, novel synthetic routes to antitumor drugs like temozolomide, involving intermediates that share structural similarities with the compound , highlight the relevance of these complex molecules in developing therapeutic agents (Wang et al., 1997).
Properties
IUPAC Name |
1-(2,6-dichlorophenyl)-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C31H24Cl2N4O3/c1-19-10-5-6-13-21(19)26(38)18-37-25-17-8-7-14-22(25)27(20-11-3-2-4-12-20)34-29(30(37)39)36-31(40)35-28-23(32)15-9-16-24(28)33/h2-17,29H,18H2,1H3,(H2,35,36,40) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKCVIPHWMSHPRA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=C(C=CC=C4Cl)Cl)C5=CC=CC=C5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H24Cl2N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
571.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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